Cas no 958883-36-8 (3-(2-bromo-4,5-dimethoxyphenyl)propanal)
3-(2-bromo-4,5-dimethoxyphenyl)propanal Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanal, 2-broMo-4,5-diMethoxy- (or 3-(2-BroMo-4,5-diMethoxyphenyl)propanal )
- 2-BROMO-4,5-DIMETHOXY-BENZENEPROPANAL
- 3-(2-Bromo-4,5-dimethoxyphenyl)propanal
- 958883-36-8
- Benzenepropanal,2-bromo-4,5-dimethoxy-
- EN300-1933710
- 3-(2-bromo-4,5-dimethoxyphenyl)propanal
-
- MDL: MFCD09028574
- Inchi: 1S/C11H13BrO3/c1-14-10-6-8(4-3-5-13)9(12)7-11(10)15-2/h5-7H,3-4H2,1-2H3
- InChI Key: VSYMKNOAVCRQMH-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1CCC=O)OC)OC
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
3-(2-bromo-4,5-dimethoxyphenyl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1933710-1g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-5g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 5g |
$2858.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-10g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 10g |
$4236.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-0.05g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-0.1g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-0.25g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-0.5g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-1.0g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1933710-2.5g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1933710-5.0g |
3-(2-bromo-4,5-dimethoxyphenyl)propanal |
958883-36-8 | 5g |
$2858.0 | 2023-06-01 |
3-(2-bromo-4,5-dimethoxyphenyl)propanal Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 3-(2-bromo-4,5-dimethoxyphenyl)propanal
Recent Advances in the Study of 3-(2-bromo-4,5-dimethoxyphenyl)propanal (CAS: 958883-36-8) and Its Applications in Chemical Biology and Pharmaceutical Research
3-(2-bromo-4,5-dimethoxyphenyl)propanal (CAS: 958883-36-8) is a brominated aromatic aldehyde derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer.
The compound's structural motif, featuring a bromine atom and dimethoxy groups on the phenyl ring, contributes to its reactivity and ability to participate in diverse chemical transformations. Researchers have leveraged these properties to synthesize complex molecules with enhanced biological activity. For instance, 3-(2-bromo-4,5-dimethoxyphenyl)propanal has been used as a key building block in the synthesis of indole alkaloids, which are known for their pharmacological properties, including antitumor and anti-inflammatory effects.
In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's role in the development of selective kinase inhibitors. The study demonstrated that derivatives of 3-(2-bromo-4,5-dimethoxyphenyl)propanal exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. These findings highlight the compound's potential as a scaffold for designing targeted therapies with reduced off-target effects.
Another area of interest is the compound's application in neuropharmacology. Research published in ACS Chemical Neuroscience revealed that 3-(2-bromo-4,5-dimethoxyphenyl)propanal derivatives could modulate neurotransmitter systems, offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed advanced computational modeling and in vitro assays to elucidate the structure-activity relationships of these derivatives, providing valuable insights for future drug design.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(2-bromo-4,5-dimethoxyphenyl)propanal-based compounds. Recent efforts have focused on improving their bioavailability and reducing potential toxicity. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of prodrugs derived from this compound, which showed enhanced stability and targeted delivery in preclinical models.
In conclusion, 3-(2-bromo-4,5-dimethoxyphenyl)propanal (CAS: 958883-36-8) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a subject of ongoing investigation. Future research will likely explore its utility in additional therapeutic areas and further refine its derivatives for clinical development.
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